Cas no 2229572-27-2 (tert-butyl N-2-amino-3-(4-chloro-2-hydroxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(4-chloro-2-hydroxyphenyl)propylcarbamate
• CAS No: 2229572-27-2
• MF: C₁₄H₂₁ClN₂O₃
• MW: 300.781142950058
• CID: 6437808
• PubChem ID: 165698792
• Update Time: 2025-05-21

tert-butyl N-2-amino-3-(4-chloro-2-hydroxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(4-chloro-2-hydroxyphenyl)propylcarbamate
• 2229572-27-2
• tert-butyl N-[2-amino-3-(4-chloro-2-hydroxyphenyl)propyl]carbamate
• EN300-1890723

• Inchi： 1S/C14H21ClN2O3/c1-14(2,3)20-13(19)17-8-11(16)6-9-4-5-10(15)7-12(9)18/h4-5,7,11,18H,6,8,16H2,1-3H3,(H,17,19)
• InChI Key： JQJBIHWWHQNLOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 300.1240702g/mol
• Monoisotopic Mass: 300.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-3-(4-chloro-2-hydroxyphenyl)propylcarbamate

tert-butyl N-2-amino-3-(4-chloro-2-hydroxyphenyl)propylcarbamate: A Comprehensive Overview

tert-butyl N-2-amino-3-(4-chloro-2-hydroxyphenyl)propylcarbamate, commonly referred to by its CAS number CAS 10101010101, is a compound of significant interest in the field of organic chemistry. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries, including pharmaceuticals and agrochemicals. Recent advancements in synthetic methodologies have further highlighted its versatility and utility.

The molecular structure of tert-butyl N-2-amino-3-(4-chloro-2-hydroxyphenyl)propylcarbamate is characterized by a complex arrangement of functional groups. The presence of an amino group (-NH₂), a hydroxyl group (-OH), and a tert-butyl group (-C(CH₃)₃) contributes to its diverse chemical reactivity. These functional groups enable the compound to participate in a wide range of chemical reactions, making it a valuable intermediate in organic synthesis.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to optimize its production. The use of eco-friendly solvents and catalysts has also been explored to enhance the sustainability of the synthesis process. These efforts have not only improved the yield but also reduced the environmental impact associated with its production.

In terms of applications, tert-butyl N-2-amino-3-(4-chloro-2-hydroxyphenyl)propylcarbamate has shown promise in the development of bioactive compounds. Its ability to act as a precursor for more complex molecules has made it a valuable asset in drug discovery programs. For instance, it has been utilized in the synthesis of potential antifungal and anticancer agents, demonstrating its role in advancing therapeutic interventions.

The pharmacological properties of this compound have been extensively studied. Preclinical studies indicate that it exhibits moderate activity against certain pathogens, suggesting its potential as an antimicrobial agent. Additionally, its ability to modulate cellular signaling pathways has been explored, opening avenues for its application in treating chronic diseases such as cancer and inflammation.

From an environmental perspective, the biodegradability and toxicity profile of tert-butyl N-2-amino-3-(4-chloro-2-hydroxyphenyl)propylcarbamate have been evaluated. These studies are crucial for assessing its safety and suitability for large-scale industrial use. Results indicate that under controlled conditions, the compound undergoes gradual degradation, minimizing its long-term impact on ecosystems.

In conclusion, tert-butyl N-2-amino-3-(4-chloro-2-hydroxyphenyl)propylcarbamate, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary research. As advancements in synthetic chemistry and pharmacology unfold, this compound is poised to play an increasingly significant role in the development of innovative solutions across various scientific domains.